Cas no 90888-15-6 (1(3H)-Isobenzofuranone,7-chloro-5,6-dimethoxy-)

• Product Name: 1(3H)-Isobenzofuranone,7-chloro-5,6-dimethoxy-
• CAS No: 90888-15-6
• MF: C₁₀H₉ClO₄
• MW: 228.629062414169
• CID: 812392
• PubChem ID: 240745
• Update Time: 2025-04-19

1(3H)-Isobenzofuranone,7-chloro-5,6-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• 1(3H)-Isobenzofuranone,7-chloro-5,6-dimethoxy-
• 7-chloro-5,6-dimethoxy-3H-2-benzofuran-1-one
• 7-Chlor-5,6-dimethoxy-phthalid
• 7-Chlor-metameconin
• 7-chloro-5,6-dimethoxy-3H-isobenzofuran-1-one
• DTXSID40286760
• 7-Chloro-5,6-dimethoxyisobenzofuran-1(3H)-one
• NSC-47411
• 90888-15-6
• SCHEMBL15680308
• NSC47411

• Inchi： 1S/C10H9ClO4/c1-13-6-3-5-4-15-10(12)7(5)8(11)9(6)14-2/h3H,4H2,1-2H3
• InChI Key： PBMWUDIIQGOPQW-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=CC2COC(C=21)=O)OC)OC

Computed Properties

• Exact Mass: 228.01900
• Monoisotopic Mass: 228.019
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• Density: 1.377
• Boiling Point: 435.1°C at 760 mmHg
• Flash Point: 199.6°C
• Refractive Index: 1.561
• PSA: 44.76000
• LogP: 2.02760

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isocoumarans Phthalides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isocoumarans Isobenzofuranones Phthalides